Cas no 119546-69-9 ([1,1'-Biphenyl]-4,4'-diamine, N,N'-bis([1,1'-biphenyl]-4-yl)-)
119546-69-9 structure
Product Name:[1,1'-Biphenyl]-4,4'-diamine, N,N'-bis([1,1'-biphenyl]-4-yl)-
CAS No:119546-69-9
MF:C36H28N2
MW:488.620928764343
CID:3675592
PubChem ID:23072842
Update Time:2025-04-22
[1,1'-Biphenyl]-4,4'-diamine, N,N'-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4,4'-diamine, N,N'-bis([1,1'-biphenyl]-4-yl)-
- N4,N4'-di([1,1'-biphenyl]-4-yl)-[1,1'-biphenyl]-4,4'-diamine
- WMZSBQFUEJWRKJ-UHFFFAOYSA-N
- 119546-69-9
- SCHEMBL428698
- N,N'-bis(4-biphenylyl)benzidine
- 4-phenyl-N-[4-[4-(4-phenylanilino)phenyl]phenyl]aniline
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- Inchi: 1S/C36H28N2/c1-3-7-27(8-4-1)29-11-19-33(20-12-29)37-35-23-15-31(16-24-35)32-17-25-36(26-18-32)38-34-21-13-30(14-22-34)28-9-5-2-6-10-28/h1-26,37-38H
- InChI Key: WMZSBQFUEJWRKJ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(NC3=CC=C(C4=CC=CC=C4)C=C3)C=C2)=CC=C(NC2=CC=C(C3=CC=CC=C3)C=C2)C=C1
Computed Properties
- Exact Mass: 488.225248902Da
- Monoisotopic Mass: 488.225248902Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.9
- Topological Polar Surface Area: 24.1Ų
[1,1'-Biphenyl]-4,4'-diamine, N,N'-bis([1,1'-biphenyl]-4-yl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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